Cas no 910635-40-4 (5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid)

5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid structure

910635-40-4 structure

Product Name:5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid

CAS No:910635-40-4

MF:C₁₁H₁₄O₂S

MW:210.292662143707

CID:1958729

PubChem ID:57508882

Update Time:2025-04-21

5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-5,5-dimethyl-
- 5,5-dimethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
- 5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
- P13040
- SCHEMBL1854014
- DB-340601
- 5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
- 5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylicacid
- GBWOOJHXGVEEMJ-UHFFFAOYSA-N
- 910635-40-4
- CS-0058082
- Inchi： 1S/C11H14O2S/c1-11(2)4-3-8-7(5-11)6-14-9(8)10(12)13/h6H,3-5H2,1-2H3,(H,12,13)
- InChI Key： GBWOOJHXGVEEMJ-UHFFFAOYSA-N
- SMILES： S1C=C2C(=C1C(=O)O)CCC(C)(C)C2

Computed Properties

Exact Mass: 210.07145086g/mol
Monoisotopic Mass: 210.07145086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 65.5Å²

5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM468019-1g	Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-5,5-dimethyl-	910635-40-4	95%+	1g	$1336	2024-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-100MG	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	100MG	￥ 2,046.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-250MG	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	250MG	￥ 3,273.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-500MG	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	500MG	￥ 5,451.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-1G	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	1g	￥ 8,177.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-5G	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	5g	￥ 24,532.00	2023-04-13
Ambeed	A609897-1g	5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid	910635-40-4	98%	1g	$2224.0	2025-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-100mg	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	100mg	￥2232.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-250mg	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	250mg	￥3571.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQA037-500mg	5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid	910635-40-4	95%	500mg	￥5947.0	2024-04-16